4-hydroxy-4,6a,6b,9,9,12a,14b-heptamethyl-2,4a,5,6,6a,7,8,8a,10,11,12,13,14,14a-tetradecahydro-1H-picen-3-one
4-hydroxy-4,6a,6b,9,9,12a,14b-heptamethyl-2,4a,5,6,6a,7,8,8a,10,11,12,13,14,14a-tetradecahydro-1H-picen-3-one
Ketohakonanol is a natural product found in Adiantum pedatum and Adiantum monochlamys with data available.
Brand Name:
Vulcanchem
CAS No.:
18004-20-1
VCID:
VC0161678
InChI:
InChI=1S/C29H48O2/c1-24(2)14-8-15-25(3)19(24)11-17-27(5)20(25)9-10-21-26(4)16-13-23(30)29(7,31)22(26)12-18-28(21,27)6/h19-22,31H,8-18H2,1-7H3
SMILES:
CC1(CCCC2(C1CCC3(C2CCC4C3(CCC5C4(CCC(=O)C5(C)O)C)C)C)C)C
Molecular Formula:
C29H48O2
Molecular Weight:
428.701
4-hydroxy-4,6a,6b,9,9,12a,14b-heptamethyl-2,4a,5,6,6a,7,8,8a,10,11,12,13,14,14a-tetradecahydro-1H-picen-3-one
CAS No.: 18004-20-1
Cat. No.: VC0161678
Molecular Formula: C29H48O2
Molecular Weight: 428.701
* For research use only. Not for human or veterinary use.
Specification
| Description | Ketohakonanol is a natural product found in Adiantum pedatum and Adiantum monochlamys with data available. |
|---|---|
| CAS No. | 18004-20-1 |
| Molecular Formula | C29H48O2 |
| Molecular Weight | 428.701 |
| IUPAC Name | 4-hydroxy-4,6a,6b,9,9,12a,14b-heptamethyl-2,4a,5,6,6a,7,8,8a,10,11,12,13,14,14a-tetradecahydro-1H-picen-3-one |
| Standard InChI | InChI=1S/C29H48O2/c1-24(2)14-8-15-25(3)19(24)11-17-27(5)20(25)9-10-21-26(4)16-13-23(30)29(7,31)22(26)12-18-28(21,27)6/h19-22,31H,8-18H2,1-7H3 |
| Standard InChI Key | WQSYKNUUKPIYHA-DDEAWHBVSA-N |
| SMILES | CC1(CCCC2(C1CCC3(C2CCC4C3(CCC5C4(CCC(=O)C5(C)O)C)C)C)C)C |
| Appearance | Powder |
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